Cas no 140480-92-8 (1H-Pyrrole-2,5-dione, 1-[(3-methylphenyl)methyl]-)

• Product Name: 1H-Pyrrole-2,5-dione, 1-[(3-methylphenyl)methyl]-
• CAS No: 140480-92-8
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1294258
• PubChem ID: 22989002
• Update Time: 2025-04-20

1H-Pyrrole-2,5-dione, 1-[(3-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-[(3-methylphenyl)methyl]-
• DTXSID101240690
• SCHEMBL7224723
• 1-[(3-Methylphenyl)methyl]-1H-pyrrole-2,5-dione
• 140480-92-8

• Inchi： 1S/C12H11NO2/c1-9-3-2-4-10(7-9)8-13-11(14)5-6-12(13)15/h2-7H,8H2,1H3
• InChI Key： QYLRPFFUDYHKIR-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38